Cas no 5998-85-6 (3-(1,3-oxazol-2-yl)pyridine)

• Product Name: 3-(1,3-oxazol-2-yl)pyridine
• CAS No: 5998-85-6
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD18260886
• CID: 4504297
• PubChem ID: 20405387
• Update Time: 2025-07-01

3-(1,3-oxazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(2-oxazolyl)-
• 3-(1,3-oxazol-2-yl)pyridine
• 5998-85-6
• 2-(3-pyridinyl)oxazole
• SCHEMBL368250
• AWNUFCKXIZAWBG-UHFFFAOYSA-N
• DB-135388
• AKOS022358071
• 2-pyridin-3-yl-1,3-oxazole
• (3-oxazol-2-yl)-pyridine
• FAA99885
• Z1255505025
• EN300-257225
• 3-(2-Oxazolyl)pyridine

• MDL： MFCD18260886
• Inchi： 1S/C8H6N2O/c1-2-7(6-9-3-1)8-10-4-5-11-8/h1-6H
• InChI Key： AWNUFCKXIZAWBG-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 146.048012819Da
• Monoisotopic Mass: 146.048012819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(1,3-oxazol-2-yl)pyridine

3-(1,3-Oxazol-2-yl)pyridine (CAS No. 5998-85-6): A Comprehensive Overview

3-(1,3-Oxazol-2-yl)pyridine, also known by its CAS registry number 5998-85-6, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an oxazole moiety. The oxazole group, a five-membered ring containing two heteroatoms (one oxygen and one nitrogen), is known for its versatility in chemical reactivity and biological activity. Similarly, the pyridine ring contributes to the compound's aromaticity and electronic properties, making it a valuable building block in various synthetic strategies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(1,3-oxazol-2-yl)pyridine and its derivatives. Researchers have explored diverse approaches, including condensation reactions, cyclization processes, and transition-metal-catalyzed coupling reactions, to construct this compound with high yields and selectivity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel route involving the reaction of an aldehyde with an amine derivative under mild conditions to form the oxazole-pyridine hybrid structure.

The electronic properties of 3-(1,3-oxazol-2-yl)pyridine make it an attractive candidate for applications in optoelectronics and sensor technologies. The conjugation between the oxazole and pyridine rings enhances the compound's ability to absorb light across a broad spectrum, which is advantageous for photovoltaic devices and light-emitting diodes (LEDs). Furthermore, the compound's ability to undergo post-synthetic modifications allows for fine-tuning of its electronic characteristics to meet specific application requirements.

In the realm of pharmacology, 3-(1,3-oxazol-2-yl)pyridine has shown promise as a lead compound for drug discovery. Its structural features enable interactions with various biological targets, including enzymes and receptors. For example, a study in *Bioorganic & Medicinal Chemistry* highlighted the compound's potential as an inhibitor of kinases involved in cancer progression. The oxazole group was found to play a critical role in modulating the compound's bioavailability and selectivity.

Another area where 3-(1,3-oxazol-2-yl)pyridine has demonstrated significant potential is in materials science. The compound's ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to create surfaces with tailored properties for applications in catalysis and separation technologies. Researchers have reported that SAMs formed by this compound exhibit excellent stability under harsh conditions, making them suitable for industrial applications.

The synthesis of 3-(1,3-oxazol-2-yl)pyridine derivatives has also opened new avenues for exploring their catalytic properties. For instance, certain derivatives have been identified as efficient catalysts for organic transformations such as C-C bond formation and oxidation reactions. A study published in *Chemical Communications* revealed that these derivatives can significantly accelerate the formation of biaryl compounds under mild conditions.

From an environmental perspective, 3-(1,3-oxazol-2-yl)pyridine has been investigated for its biodegradability and eco-friendly synthesis pathways. Researchers have developed green chemistry approaches that minimize waste generation and utilize renewable resources for its production. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, 3-(1,3-Oxazol-2-yl)pyridine (CAS No. 5998-85) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure enables diverse chemical reactivities and interactions with biological systems, making it an invaluable tool for researchers and industry professionals alike.